Cas no 2091429-11-5 (4H-1,2,4-Triazole-3-carboxaldehyde, 4-(4-ethylphenyl)-)

• Product Name: 4H-1,2,4-Triazole-3-carboxaldehyde, 4-(4-ethylphenyl)-
• CAS No: 2091429-11-5
• MF: C₁₁H₁₁N₃O
• MW: 201.224541902542
• CID: 5254258
• Update Time: 2025-05-20

4H-1,2,4-Triazole-3-carboxaldehyde, 4-(4-ethylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 4H-1,2,4-Triazole-3-carboxaldehyde, 4-(4-ethylphenyl)-

• Inchi： 1S/C11H11N3O/c1-2-9-3-5-10(6-4-9)14-8-12-13-11(14)7-15/h3-8H,2H2,1H3
• InChI Key： MGXPXQJILFGUIF-UHFFFAOYSA-N
• SMILES： N1=CN(C2=CC=C(CC)C=C2)C(C=O)=N1

Additional information on 4H-1,2,4-Triazole-3-carboxaldehyde, 4-(4-ethylphenyl)-

4H-1,2,4-Triazole-3-carboxaldehyde, 4-(4-ethylphenyl)- (CAS No. 2091429-11-5)

The compound 4H-1,2,4-Triazole-3-carboxaldehyde, 4-(4-ethylphenyl)- (CAS No. 2091429-11-5) is a heterocyclic compound with a triazole ring fused to an aldehyde group. This structure makes it a versatile molecule with potential applications in various fields of chemistry and materials science. Recent studies have highlighted its unique properties, particularly in the context of its reactivity and stability under different conditions.

The synthesis of 4H-1,2,4-Triazole-3-carboxaldehyde, 4-(4-ethylphenyl)- involves a multi-step process that typically begins with the preparation of the triazole core. Researchers have explored various methods to optimize the synthesis pathway, including the use of transition metal catalysts and microwave-assisted techniques. These advancements have significantly improved the yield and purity of the compound, making it more accessible for further studies.

One of the most promising applications of this compound lies in its ability to act as a precursor for more complex structures. For instance, recent research has demonstrated its utility in the synthesis of novel materials for optoelectronic devices. The incorporation of the triazole moiety into these materials has been shown to enhance their electronic properties, such as conductivity and photostability.

In addition to its role in materials science, 4H-1,2,4-Triazole-3-carboxaldehyde, 4-(4-ethylphenyl)- has also been investigated for its potential in medicinal chemistry. Studies have shown that this compound exhibits moderate activity against certain enzymes associated with neurodegenerative diseases. While further research is needed to fully understand its pharmacological profile, these findings suggest that it could serve as a lead compound for drug development.

The physical properties of this compound are also worth noting. Its melting point and solubility characteristics make it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. These properties are crucial for ensuring accurate characterization and quality control during synthesis and purification.

From an environmental perspective, recent studies have focused on the biodegradability and toxicity of 4H-1,2,4-Triazole-3-carboxaldehyde, 4-(4-ethylphenyl)-. Preliminary results indicate that it is relatively non-toxic to aquatic organisms under standard testing conditions. However, further research is required to assess its long-term impact on ecosystems.

In conclusion, CAS No. 2091429-11-5, or 4H-1,2,4-Triazole-3-carboxaldehyde, 4-(4-ethylphenyl)-, represents a valuable addition to the arsenal of heterocyclic compounds available for research and development. Its unique chemical structure and versatile properties make it a promising candidate for applications in materials science and medicinal chemistry. As ongoing studies continue to uncover new insights into its behavior and potential uses, this compound is likely to play an increasingly important role in both academic and industrial settings.